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Compound of Interest

Compound Name: 3-(2-Methylphenoxy)propylamine

Cat. No.: B1306394

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 3-(2-
Methylphenoxy)propylamine, a valuable intermediate in the preparation of various
pharmaceutical compounds. The synthesis is based on the Williamson ether synthesis, a
robust and widely used method for forming ethers.

Introduction

3-(2-Methylphenoxy)propylamine serves as a key building block in the development of novel
therapeutics. Its structural motif is found in compounds targeting a range of biological
pathways. This protocol outlines a common and effective method for its preparation via the
reaction of o-cresol with a suitable 3-halopropylamine derivative.

Reaction Scheme

The overall synthetic strategy involves the nucleophilic substitution of a halide by the
phenoxide ion of o-cresol.
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Caption: Synthetic workflow for 3-(2-Methylphenoxy)propylamine.

Experimental Protocol

This protocol is adapted from analogous syntheses of similar aryloxy propylamine derivatives.

[1][]

Materials and Reagents:
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Molecular Weight (

Reagent CAS Number Quantity
g/mol )
o-Cresol 95-48-7 108.14 1.0eq
3-Chloropropylamine
_ 1011-59-2 130.01 1.2 eq
hydrochloride
Sodium hydroxide
1310-73-2 40.00 25eq
(NaOH)
Toluene 108-88-3 92.14 Solvent
Dimethyl sulfoxide
67-68-5 78.13 Co-solvent
(DMSO)
Toluene (for
_ 108-88-3 92.14 -
extraction)
10% Sodium
hydroxide solution
Brine - - -
Water (deionized) 7732-18-5 18.02 -
Anhydrous sodium
7757-82-6 142.04 -

sulfate (Na2S0a4)

Procedure:

e Reaction Setup: To a stirred suspension of sodium hydroxide in toluene and dimethyl
sulfoxide, add o-cresol.

» Addition of Amine: Add 3-chloropropylamine hydrochloride to the reaction mixture.
o Reaction: Heat the mixture to 85-90 °C and maintain stirring for approximately 7 hours.[1]

» Cooling and Quenching: After the reaction is complete, cool the mixture to room temperature
and add water.
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o Extraction: Separate the organic and aqueous layers. Extract the aqueous layer with toluene.

e Washing: Combine all organic extracts and wash sequentially with 10% sodium hydroxide
solution, brine, and water.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent under reduced pressure to obtain the crude product.

 Purification: Purify the crude product by vacuum distillation to yield 3-(2-
Methylphenoxy)propylamine as the final product.

Expected Results

Based on similar reported syntheses, this procedure is expected to yield the desired product
with good purity. For a related compound, N,N-Dimethyl-3-phenyl-3-(o-tolyloxy)propan-1-
amine, a yield of 95.97% with a purity of 93.88% by HPLC was reported.[1]

Characterization Data (Predicted):

Analysis Expected Result
Molecular Formula C10H1sNO

Molecular Weight 165.23 g/mol

Appearance Colorless to pale yellow oil

Peaks corresponding to aromatic, aliphatic, and

1H NMR _

amine protons.

Peaks corresponding to aromatic and aliphatic
13C NMR

carbons.
Mass Spectrometry [M+H]* at m/z = 166.12

Alternative Synthetic Routes

While Williamson ether synthesis is a primary method, other routes such as reductive
amination could also be employed. Reductive amination involves the reaction of an aldehyde or
ketone with an amine in the presence of a reducing agent.[3][4][5] This method is particularly
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useful for generating a diverse range of amines and is often performed as a one-pot reaction.

[3]

Another potential pathway involves the reaction of an appropriate phenol with acrylonitrile,
followed by the reduction of the resulting nitrile to the primary amine. This approach has been
described for the synthesis of 3-(2-methoxyethoxy)-propylamine.[6]

Safety Precautions
o Handle all chemicals in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

¢ 0-Cresol is corrosive and toxic. Avoid contact with skin and eyes.

e Sodium hydroxide is a strong base and can cause severe burns.

e Toluene and DMSO are flammable and should be handled with care.
o Consult the Safety Data Sheets (SDS) for all reagents before use.

This protocol provides a comprehensive guide for the synthesis of 3-(2-
Methylphenoxy)propylamine. Researchers should adapt and optimize the procedure based
on their specific laboratory conditions and available equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Application Note and Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1306394#protocol-for-the-synthesis-of-3-2-
methylphenoxy-propylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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